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Compound of Interest

Compound Name: 4'-C-Fluoro-Adenosine

Cat. No.: B12288469

Get Quote

Executive Summary
4'-C-Fluoro-Adenosine (CAS: 170874-47-2) is a synthetic adenosine analogue characterized

by the substitution of the hydrogen atom at the C4' position of the ribose ring with a fluorine

atom. Unlike common 2' or 3'-fluorinated nucleosides used extensively in antiviral therapy (e.g.,

Sofosbuvir, Gemcitabine), the 4'-modification is chemically unique due to its profound impact

on the furanose ring conformation and glycosidic bond stability.

Primarily utilized as a chemical probe and mechanistic inhibitor, this compound is a potent

inactivator of S-adenosyl-L-homocysteine (AdoHcy) hydrolase, acting via a "cofactor depletion"

mechanism. Its structural rigidity, locked predominantly in the C3'-endo (North) conformation,

makes it an invaluable tool for studying enzyme-substrate recognition fidelity.

Chemical Structure & Physicochemical Properties
The introduction of the highly electronegative fluorine at the 4'-carbon creates a "chimeric"

electronic environment that alters the sugar pucker and stability profile compared to native

adenosine.
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Property Value

IUPAC Name 4'-C-Fluoro-adenosine

CAS Number 170874-47-2

Molecular Formula C₁₀H₁₂FN₅O₄

Molecular Weight 285.23 g/mol

Solubility Soluble in DMSO, Methanol. Unstable in Water.

Sugar Pucker Predominantly C3'-endo (North)

Appearance White to off-white solid

Conformational Analysis: The "North" Lock
The 4'-fluoro substituent exerts a powerful stereoelectronic effect known as the gauche effect.

In the ribofuranose ring, the highly electronegative fluorine atom prefers a gauche orientation

relative to the ring oxygen (O4') and the 3'-hydroxyl group.

Native Adenosine: Exists in a dynamic equilibrium between C2'-endo (South, B-DNA like)

and C3'-endo (North, A-RNA like).

4'-C-Fluoro-Adenosine: The 4'-F forces the ribose ring to adopt the C3'-endo (North)

conformation. This "locking" mechanism reduces the entropic penalty upon binding to

enzymes that require a North-conformation substrate (e.g., RNA polymerases), but may

sterically clash with those requiring a South pucker.
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Conformational Equilibrium
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Figure 1: The 4'-fluoro substitution shifts the conformational equilibrium, locking the sugar in

the C3'-endo (North) form.

Stability & Reactivity Profile
Critical Handling Warning: Unlike many nucleoside analogues, 4'-C-Fluoro-Adenosine
exhibits significant hydrolytic instability in aqueous environments.

Aqueous Stability: The compound decomposes rapidly in water (approx. 80% decomposition

in 24 hours in D₂O). The electron-withdrawing nature of the 4'-fluorine destabilizes the

glycosidic bond and facilitates ring-opening or elimination reactions under physiological pH.

Solvent Compatibility: It is stable in organic solvents such as Methanol (CD₃OD) and DMSO.

Implication: All stock solutions must be prepared in anhydrous DMSO. Aqueous dilutions

should be made immediately prior to use in biological assays.
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The synthesis of 4'-C-Fluoro-Adenosine is synthetically challenging due to the steric

hindrance at the quaternary 4'-carbon. The authoritative route established by Guillerm et al.

(1995) utilizes an iodofluorination strategy.

Synthetic Pathway (Guillerm Route)[1]
Precursor Preparation: Start with

-benzoyl-2',3'-O-isopropylidene-adenosine.[1]

Elimination: Mesylation followed by base-induced elimination yields the exocyclic enol ether.

[1]

Iodofluorination: Treatment with Iodine (

) and Silver Fluoride (

) introduces the fluorine at the 4' position and an iodine at the 5' position.

Note: This step determines the stereochemistry.

Displacement: The 5'-iodo group is displaced by an azide (using Lithium Azide,

).

Deprotection & Reduction: Final deprotection of the base/sugar and reduction of the azide (if

converting to amine) or simple hydrolysis yields the target 4'-C-Fluoro-Adenosine.

Molecular Pharmacology: AdoHcy Hydrolase
Inhibition
4'-C-Fluoro-Adenosine is a mechanism-based inhibitor of S-adenosyl-L-homocysteine

(AdoHcy) hydrolase, a critical enzyme in methylation pathways.

Mechanism of Action: Cofactor Depletion
AdoHcy hydrolase typically operates via an oxidation-reduction cycle using a tightly bound

cofactor. 4'-C-Fluoro-Adenosine disrupts this cycle:
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Binding: The analogue binds to the active site (lower affinity than adenosine due to the rigid

C3'-endo pucker).

Oxidation: The enzyme attempts to oxidize the 3'-hydroxyl group, converting the enzyme-

bound

to

.

Arrest: Unlike the natural substrate, the fluorinated intermediate cannot effectively complete

the subsequent elimination/addition steps required to regenerate

.

Inactivation: The enzyme is left in the reduced (

) state, unable to process further substrate ("Cofactor Depletion").

Active Enzyme
(E-NAD+)

Enzyme-Inhibitor Complex

 + Substrate
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3'-Oxidation Step

Inactive Enzyme
(E-NADH)

 Irreversible Reduction
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Click to download full resolution via product page

Figure 2: The cofactor depletion mechanism leading to time-dependent inactivation of AdoHcy

Hydrolase.

Experimental Protocol: Handling & Storage
To ensure data integrity, the following protocol is mandatory for researchers working with 4'-C-
Fluoro-Adenosine.

Protocol: Preparation of Stock Solutions
Weighing: Weigh the lyophilized powder in a humidity-controlled environment (desiccator or

glovebox recommended).

Solvent: Dissolve strictly in anhydrous DMSO (Dimethyl Sulfoxide) or Methanol.

Target Concentration: 10 mM to 50 mM.

Storage: Aliquot immediately into amber glass vials with Teflon-lined caps. Store at -20°C.

Usage:

Thaw aliquot on ice.

Dilute into aqueous buffer (e.g., PBS) only immediately before addition to the cell culture

or enzyme assay.

Discard any unused aqueous solution; do not refreeze.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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